Cas no 1519990-67-0 (1-(Chloromethyl)-1-pentan-3-ylcyclopentane)

• Product Name: 1-(Chloromethyl)-1-pentan-3-ylcyclopentane
• CAS No: 1519990-67-0
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5284181
• Update Time: 2025-07-10

1-(Chloromethyl)-1-pentan-3-ylcyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-1-(pentan-3-yl)cyclopentane
• 1-(Chloromethyl)-1-pentan-3-ylcyclopentane

• Inchi： 1S/C11H21Cl/c1-3-10(4-2)11(9-12)7-5-6-8-11/h10H,3-9H2,1-2H3
• InChI Key： NGISNXABTKTLAM-UHFFFAOYSA-N
• SMILES： ClCC1(CCCC1)C(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 1-(Chloromethyl)-1-pentan-3-ylcyclopentane

Comprehensive Overview of 1-(Chloromethyl)-1-pentan-3-ylcyclopentane (CAS No. 1519990-67-0): Properties, Applications, and Industry Insights

1-(Chloromethyl)-1-pentan-3-ylcyclopentane (CAS No. 1519990-67-0) is a specialized organic compound with a unique cyclic structure, combining a cyclopentane core with a chloromethyl and pentan-3-yl substituent. This molecular configuration grants it distinct physicochemical properties, making it valuable in synthetic chemistry and material science. Researchers and manufacturers increasingly seek this compound for its versatility in intermediate synthesis, particularly in pharmaceuticals, agrochemicals, and advanced polymer formulations.

The growing demand for high-purity cyclopentane derivatives in R&D underscores the importance of CAS 1519990-67-0. Recent studies highlight its role in catalyzed cross-coupling reactions, a hotspot in green chemistry innovations. With the rise of sustainable synthesis methods, this compound’s potential in reducing reaction steps aligns with industry trends toward atom economy and waste minimization.

From a technical perspective, 1-(Chloromethyl)-1-pentan-3-ylcyclopentane exhibits moderate polarity due to its chloromethyl group, enabling solubility in common organic solvents like dichloromethane or THF. Its stability under inert atmospheres makes it suitable for multistep organic synthesis, while the pentan-3-yl chain introduces steric effects that influence reactivity—a feature exploited in stereoselective reactions. Analytical characterization typically involves GC-MS and NMR spectroscopy, with the latter confirming the cyclopentane ring proton environments.

In pharmaceutical applications, derivatives of CAS 1519990-67-0 are explored as building blocks for bioactive molecules. The compound’s ability to introduce both alkyl and halogen functionalities in one step is prized in lead optimization. Meanwhile, material scientists leverage its structure to modify polymeric backbones, enhancing thermal stability in specialty coatings—a response to the demand for high-performance materials in electronics and automotive sectors.

Environmental and handling considerations for 1-(Chloromethyl)-1-pentan-3-ylcyclopentane follow standard protocols for organochlorine compounds. While not classified under stringent regulations, proper ventilation and personal protective equipment (PPE) are recommended during handling. Storage in amber glass under nitrogen is advised to prevent degradation, a detail frequently queried in chemical database searches.

The commercial availability of CAS 1519990-67-0 remains limited to specialty chemical suppliers, with pricing influenced by scale-up challenges in its synthesis. Recent patents describe improved routes via Grignard reactions or ring-closing metathesis, addressing cost concerns—a topic trending in process chemistry forums. For buyers, verifying HPLC purity (>98%) and isomeric composition is critical, as impurities may affect downstream applications.

Looking ahead, 1519990-67-0 exemplifies the innovation driving fine chemical development. Its dual functionality positions it as a candidate for click chemistry applications, an area gaining traction in drug discovery and bioconjugation. As analytical techniques like cryo-EM and AI-assisted retrosynthesis advance, the compound’s role in molecular design pipelines is poised to expand, reflecting broader shifts toward precision synthesis.